Cas no 2229602-60-0 (5-3-nitro-5-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one)

• Product Name: 5-3-nitro-5-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one
• CAS No: 2229602-60-0
• MF: C₁₀H₇F₃N₂O₄
• MW: 276.168792963028
• CID: 5914128
• PubChem ID: 165965740
• Update Time: 2025-05-24

5-3-nitro-5-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-3-nitro-5-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one
• 2229602-60-0
• EN300-1962357
• 5-[3-nitro-5-(trifluoromethyl)phenyl]-1,3-oxazolidin-2-one

• Inchi： 1S/C10H7F3N2O4/c11-10(12,13)6-1-5(2-7(3-6)15(17)18)8-4-14-9(16)19-8/h1-3,8H,4H2,(H,14,16)
• InChI Key： SIJZGGCNRKHXCD-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(=C1)C1CNC(=O)O1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 276.03579120g/mol
• Monoisotopic Mass: 276.03579120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.2Ų

Additional information on 5-3-nitro-5-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one

5-3-Nitro-5-(Trifluoromethyl)Phenyl-1,3-Oxazolidin-2-One: A Comprehensive Overview

The compound with CAS No. 2229602-60-0, commonly referred to as 5-3-nitro-5-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a 1,3-oxazolidinone ring system fused with a nitro-substituted trifluoromethyl phenyl group. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 5-3-nitro-5-(trifluoromethyl)phenyl-1,3-oxazolidinone in drug discovery. Its oxazolidinone core is known for its ability to form stable amide bonds, which are crucial in peptide synthesis and drug delivery systems. Additionally, the nitro group attached to the phenyl ring enhances the compound's reactivity and selectivity in biological systems. Researchers have explored its role as a potential precursor for developing antibiotics and anti-inflammatory agents, leveraging its ability to interact with specific biological targets.

The presence of a trifluoromethyl group further enhances the compound's stability and lipophilicity, making it an attractive candidate for designing drugs with improved pharmacokinetic profiles. Recent advancements in fluorine chemistry have underscored the importance of such groups in modulating drug activity and bioavailability. Studies published in 2023 have demonstrated that 5-3-nitro derivatives exhibit enhanced solubility and reduced toxicity compared to their non-fluorinated counterparts.

In terms of synthesis, the preparation of 5-(trifluoromethyl)phenyl oxazolidinone derivatives involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The introduction of the nitro group at the 3-position of the phenyl ring is achieved through selective nitration techniques, ensuring high regioselectivity. These methods have been optimized in recent years to improve yield and purity, making large-scale production more feasible.

The application of this compound extends beyond pharmacology into materials science. Its ability to form robust amide linkages has made it a valuable component in polymer synthesis. Researchers have explored its use in creating high-performance polymers with applications in electronics and advanced composites. The incorporation of oxazolidinone-based monomers into polymer networks has been shown to enhance mechanical strength and thermal stability.

Moreover, the environmental impact of this compound has been a topic of interest. Studies indicate that 5-(trifluoromethyl)phenyl oxazolidinones degrade under specific conditions, reducing their persistence in the environment. This finding is particularly relevant for industries seeking sustainable chemical solutions.

In conclusion, 5-3-nitro-5-(trifluoromethyl)phenyl-1,3-oxtalidinone (CAS No. 2229602-60-) stands as a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery and materials science. As ongoing research continues to uncover new potentials for this compound, its role in advancing modern chemistry is expected to grow significantly.